Cas no 505-57-7 (hex-2-enal)

It is the main component of leaf odor. This substance will also appear centrally when plants encounter high-temperature environment. Since then, it will "detonate" the response mechanism of the plant body like a fuse, repair the protein damaged by high temperature, and make plants gradually tolerate the test of high temperature< Br>

hex-2-enal structure

Product Name:hex-2-enal

CAS No:505-57-7

Molecular Formula:C₆H₁₀O

Molecular Weight:98.143

CID:370348

PubChem ID:5281168

hex-2-enal Properties

Names and Identifiers

- 2-Hexenal
- hex-2-enal
- 2-Hexen-1-al
- Hex-2-en-1-al
- Hexylenic aldehyde
- Leaf aldehyde
- hex-2-en-1-al
- hexylenic aldehyde
- leaf aldehyde
- +Expand
- InChIKey： MBDOYVRWFFCFHM-SNAWJCMRSA-N
- Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3
- SMILES： CCC\C=C\C=O

Computed Properties

Exact Mass: 98.0732
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Heavy Atom Count: 7
Complexity: 64.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

PSA: 17.07
Refractive Index: 1.4460
Boiling Point: 133.68°C (estimate)
Melting Point: -66°C (estimate)
FEMA: 2560 | HEXEN-2-AL
Color/Form: Colorless oily liquid with special green leaf aroma
Solubility: Insoluble in water, soluble in organic solvents such as ethanol.
Density: 0.8445

hex-2-enal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Ambeed	A546725-5g	hex-2-enal	505-57-7	95%	5g	$819.0	2024-08-02
Enamine	EN300-130761-0.1g	hex-2-enal	505-57-7		0.1g	$24.0	2023-05-24

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3. The calculations of the latent heat of vaporisation and the viscosity of CO2 under pressure on the basis of a revised equation of state

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7. Constructing a single-white-light emission by finely modulating the occupancy of luminescence centers in europium-doped (Ca1−xSrx)9Bi(PO4)7 for WLEDs†

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505-57-7 (hex-2-enal) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:505-57-7)hex-2-enal

Purity:99%

Quantity:5g

Price($):737.0